Cas no 5531-30-6 (1-cyclohexyl-2-methylpropan-2-ol)

• Product Name: 1-cyclohexyl-2-methylpropan-2-ol
• CAS No: 5531-30-6
• Molecular Formula: C₁₀H₂₀O
• Molecular Weight: 156.2652
• CID: 376509
• PubChem ID: 138531

1-cyclohexyl-2-methylpropan-2-ol Properties

Names and Identifiers

• Cyclohexaneethanol, a,a-dimethyl-
• 1-CYCLOHEXYL-2-METHYL-2-PROPANOL
• 1-cyclohexyl-2-methylpropan-2-ol
• 1,1-Dimethyl-2-cyclohexyl-aethanol
• 1-cyclohexyl-2-methyl-propan-2-ol
• 2-cyclohexyl-1,1-dimethyl ethanol
• Dimethyl-hexahydrobenzyl-carbinol
• NS00096277
• DTXSID90203861
• 5531-30-6
• SCHEMBL474900
• 2-(1-methyl-cyclohexyl)-2-propanol
• AKOS006272086
• EN300-1848890
• Dimethylhexahydrobenzylcarbinol
• FT-0724123

• InChIKey： XRIXVTPYOOVPIX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H20O/c1-10(2,11)8-9-6-4-3-5-7-9/h9,11H,3-8H2,1-2H3
• SMILES： CC(C)(CC1CCCCC1)O

Computed Properties

• Exact Mass: 156.15100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.151
• Heavy Atom Count: 11
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 2.72770
• PSA: 20.23000
• Refractive Index: 1.459
• Boiling Point: 205.9°Cat760mmHg
• Flash Point: 85.6°C
• Density: 0.895

1-cyclohexyl-2-methylpropan-2-ol Security Information

1-cyclohexyl-2-methylpropan-2-ol Customs Data

• HS CODE：2906199090
• Customs Data：

  China Customs Code:

  2906199090

  Overview:

  2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols